Cas no 1806941-70-7 (2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid
• CAS No: 1806941-70-7
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873207
• Update Time: 2025-06-13

2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5ClF2N2O4/c9-7-6(13(16)17)3(1-5(14)15)4(2-12-7)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： ZGTSGEZSHRCZPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC(=O)O)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid (CAS No. 1806941-70-7)

2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid (CAS No. 1806941-70-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a nitro functionality. These moieties contribute to its reactivity and potential applications in drug discovery and crop protection.

The growing interest in 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid is driven by its versatile chemical properties. Researchers are particularly intrigued by its potential as a building block for synthesizing novel bioactive molecules. In pharmaceutical contexts, pyridine derivatives are often explored for their antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, in agrochemistry, compounds like this are investigated for their herbicidal or pesticidal efficacy, aligning with the global demand for sustainable crop protection solutions.

One of the key advantages of CAS No. 1806941-70-7 lies in its structural adaptability. The presence of the acetic acid side chain allows for further functionalization, enabling chemists to tailor the compound for specific applications. This flexibility is crucial in modern drug design, where small modifications can significantly alter a molecule's bioavailability or target specificity. Recent studies have also highlighted the role of difluoromethyl groups in improving metabolic stability, a hot topic in medicinal chemistry.

From an environmental perspective, the development of 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid derivatives aligns with the industry's shift toward greener chemistry. Researchers are actively exploring how fluorine-containing compounds can offer enhanced efficacy at lower application rates, reducing environmental impact. This addresses common search queries like "eco-friendly agrochemicals" or "sustainable fluorine chemistry," reflecting current user concerns about environmental stewardship in chemical innovation.

The synthesis and characterization of CAS 1806941-70-7 involve advanced analytical techniques, including NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Quality control is paramount, as even minor impurities can affect experimental outcomes—a frequent consideration in forum discussions among synthetic chemists. The compound's stability under various conditions is another area of investigation, particularly for researchers optimizing storage protocols.

In the context of intellectual property, 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid has appeared in several patent applications, underscoring its commercial potential. This aligns with frequent searches about "patented pyridine derivatives" or "novel heterocyclic compounds," indicating strong market interest. However, researchers must navigate the complex landscape of chemical patents when developing new applications for this intermediate.

Looking ahead, the scientific community anticipates expanded applications for 1806941-70-7 as research into heterocyclic chemistry progresses. With increasing computational chemistry capabilities, virtual screening of similar structures could accelerate the identification of new bioactive candidates. This intersects with trending topics like "AI in drug discovery" and "in silico compound screening," demonstrating how traditional chemical research converges with cutting-edge technology.

For laboratories working with 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid, proper handling remains essential despite its non-classified status. Standard precautions for nitropyridine derivatives should be observed, including the use of personal protective equipment—a routine subject in laboratory safety training modules. The compound's physicochemical properties, such as solubility and melting point, are frequently searched parameters that inform experimental design.

The global market for specialized intermediates like CAS 1806941-70-7 reflects broader trends in fine chemicals. Suppliers catering to pharmaceutical and agrochemical R&D must balance quality, scalability, and regulatory compliance—topics that dominate industry whitepapers and conference discussions. As custom synthesis services expand, accessibility to such niche compounds improves, enabling broader research exploration.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-acetic acid represents a compelling case study in functionalized pyridine chemistry. Its multifaceted applications and research potential position it as a valuable tool for addressing contemporary challenges in health and agriculture. Continued investigation into its properties and derivatives will likely yield innovative solutions aligned with societal needs for advanced materials and sustainable technologies.